Cas no 82864-06-0 (R-(-)-dol hydrochloride)

• Product Name: R-(-)-dol hydrochloride
• CAS No: 82864-06-0
• MF: C₁₁H₁₆INO₂
• MW: 321.154715538025
• CID: 1808006
• PubChem ID: 9840090
• Update Time: 2024-03-01

R-(-)-dol hydrochloride Chemical and Physical Properties

Names and Identifiers

• R-(-)-dol hydrochloride
• R(-)-DOI HCL

• Inchi： 1S/C11H16INO2/c1-7(13)4-8-5-11(15-3)9(12)6-10(8)14-2/h5-7H,4,13H2,1-3H3/t7-/m1/s1
• InChI Key： BGMZUEKZENQUJY-SSDOTTSWSA-N
• SMILES： C(C1=CC(OC)=C(I)C=C1OC)[C@H](N)C

Computed Properties

• Exact Mass: 321.02258g/mol
• Monoisotopic Mass: 321.02258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives